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Compound of Interest

Compound Name: Lzfpn-90

Cat. No.: B15614791

A comprehensive search for the chemical entity "Lzfpn-90" has yielded no specific molecule
with this designation within publicly available scientific databases and literature. The query
appears to be a potential misnomer or an internal code that has not been disclosed in the
public domain. The search results predominantly point towards a well-characterized material
known as ZIF-90, a type of metal-organic framework (MOF) with a distinct structure and set of
properties.

This technical guide will, therefore, focus on the available information for ZIF-90, as it is the
most relevant and scientifically documented subject related to the initial query. It is crucial for
researchers, scientists, and drug development professionals to be aware of the precise
nomenclature of chemical compounds to ensure accurate data retrieval and communication.

ZIF-90: A Versatile Nanoporous Material

ZIF-90, or Zeolitic Imidazolate Framework-90, is a porous crystalline material composed of zinc
ions coordinated with imidazole-2-carboxaldehyde linkers. This structure results in a framework
with a high surface area and tunable pore size, making it a promising candidate for various
biomedical applications, including drug delivery and bioimaging.

Synthesis and Properties of ZIF-90

The synthesis of ZIF-90 nanoparticles has been a subject of extensive research, with various
methods developed to control particle size and morphology. These methods often involve the
reaction of a zinc salt with the imidazole-2-carboxaldehyde linker in a suitable solvent.
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Table 1: Comparison of ZIF-90 Synthesis Methods
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The use of greener solvents like Cyrene™ and y-valerolactone (GVL) has been explored to
replace the more toxic N,N-dimethylformamide (DMF), a common solvent in ZIF synthesis.[1]
Microwave-assisted synthesis has been shown to significantly reduce reaction times compared
to conventional solvothermal methods.[2][3]

Experimental Protocols

Standard Synthesis of ZIF-90 Nanopatrticles:

A typical synthesis involves the preparation of two separate solutions. One solution contains
the zinc salt (e.g., zinc nitrate hexahydrate) dissolved in a solvent like DMF or a greener
alternative. The second solution contains the imidazole-2-carboxaldehyde linker dissolved in
the same or a compatible solvent. The two solutions are then mixed under controlled
temperature and stirring conditions, leading to the rapid formation of ZIF-90 nanoparticles. The
resulting particles are collected by centrifugation, washed, and dried.[4][5]
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Characterization Techniques:

The structural and physical properties of the synthesized ZIF-90 are commonly characterized
using the following techniques:

Powder X-ray Diffraction (PXRD): To confirm the crystalline structure of the material.[1][3]

Scanning Electron Microscopy (SEM): To visualize the morphology and size of the
nanoparticles.[3]

Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework.[2]

Nitrogen and Water Sorption: To determine the surface area and porosity of the material.[2]

[3]

Potential Applications in Drug Delivery

The porous nature of ZIF-90 allows for the encapsulation of therapeutic molecules. Studies
have demonstrated the loading of drugs like the anticancer agent berberine into the ZIF-90
framework.[5] The biocompatibility of ZIF-90 has been evaluated in various cell lines, showing
high cell viability, which is a critical factor for in vivo applications.[4] Furthermore, ZIF-90
nanoparticles have shown stability in simulated body and lysosomal fluids, suggesting their
potential for controlled drug release.[4]

Experimental Workflow for Drug Loading in ZIF-90:

Caption: Workflow for drug loading into ZIF-90 nanoparticles.

Conclusion

While the initial query for "Lzfpn-90" did not lead to a specific chemical entity, the investigation
pivoted to the closely related and well-documented material, ZIF-90. This metal-organic
framework demonstrates significant potential in the field of drug delivery and biomedical
research due to its tunable synthesis, porous nature, and biocompatibility. Researchers are
encouraged to use precise chemical nomenclature to facilitate effective scientific
communication and information retrieval. Further research into novel compounds should be
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accompanied by clear and public documentation of their structure and properties to advance
the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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